
Application Notes: Sudan Red 7B Staining for
Lipids in Plant Tissue

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sudan Red 7B-D5

Cat. No.: B15558905 Get Quote

Introduction

Sudan Red 7B, also known as Fat Red 7B, is a lipophilic diazo dye used for the histochemical

staining of neutral lipids, such as triacylglycerols (TAGs), stored in plant tissues.[1] It is

particularly effective for identifying lipid accumulation in various plant structures, including oil

bodies and suberin lamellae in cell walls.[1][2] This staining method is advantageous due to the

stability of the staining solution, which minimizes the precipitation issues often encountered

with other lipid dyes.[3][4][5] The protocol described here utilizes a polyethylene glycol-glycerol

solvent system, which has been shown to be highly efficient for staining lipids in fresh plant

sections.[3][4][5]

Principle of Staining

Sudan Red 7B is a lysochrome, or fat-soluble dye. The staining mechanism is based on the

dye's higher solubility in lipids than in the solvent in which it is applied. When the plant tissue is

immersed in the staining solution, the dye partitions from the solvent into the intracellular and

extracellular lipid deposits, coloring them an intense red. This physical process allows for the

specific visualization of hydrophobic lipid structures within the plant tissue.

Experimental Protocols
I. Preparation of Staining Solution (0.1% w/v Sudan Red 7B)

This protocol is adapted from Brundrett, M. C., et al. (1991).[1]
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Reagents and Materials:

Sudan Red 7B (Fat Red 7B, C.I. 26050)[1]

Polyethylene glycol (PEG-300 or PEG-400)[1][3][5]

90% Glycerol (aqueous solution)[1][3][5]

50 mL glass beaker or flask

Heating plate or water bath

Stirring rod

Storage bottle

Procedure:

Weigh 50 mg of Sudan Red 7B powder and place it into a glass beaker.

Add 25 mL of Polyethylene glycol (PEG-300).[1]

Heat the mixture to 90°C for 1 hour with occasional stirring to completely dissolve the dye.[1]

Remove the solution from the heat and allow it to cool down to room temperature.

Add an equal volume (25 mL) of 90% glycerol to the dye solution.[1]

Mix thoroughly until the solution is homogenous.

Store the final staining solution in a sealed bottle at room temperature.[1]

II. Staining of Plant Tissue

This protocol is suitable for fresh, unfixed plant material, as fixation with alcohols can extract

lipids and lead to false-negative results.[6]

Materials:
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Fresh plant tissue (e.g., seedlings, root sections, tuber sections)[1][7]

Sudan Red 7B staining solution

Distilled water

Microscope slides and coverslips

Light microscope

Procedure:

Obtain thin sections of the fresh plant tissue.

Immerse the plant tissue sections in the Sudan Red 7B staining solution.

Incubate for 1 hour to overnight, depending on the tissue type and density.[1] Thicker or

more dense tissues may require longer incubation times.

After incubation, carefully remove the tissue from the staining solution.

Rinse the tissue several times with distilled water to remove excess stain.[1]

Mount the stained tissue on a microscope slide with a drop of water or glycerol.

Place a coverslip over the tissue and gently press to remove any air bubbles.

Observe the stained tissue under a light microscope. Lipid-rich structures will appear stained

in shades of red.[7]

Data Presentation
Table 1: Properties and Composition of Sudan Red 7B Staining Solution
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Parameter Description Reference(s)

Dye Properties

Common Name Sudan Red 7B, Fat Red 7B [1]

C.I. Number 26050 [1]

Molecular Formula C₂₄H₂₁N₅ [1][2]

Staining Target
Neutral lipids (e.g.,

triacylglycerols, suberin)
[1][2]

Color of Stained Lipids Red [7]

Staining Solution

Dye Concentration 0.1% (w/v) [1]

Primary Solvent
Polyethylene glycol (PEG-300

or 400)
[1][3]

Co-solvent 90% Glycerol [1][3]

Preparation Temperature 90°C [1]

Staining Procedure

Recommended Tissue State Fresh, unfixed sections [4]

Incubation Time 1 hour to overnight [1]

Post-staining Rinse Water [1]

Visualizations
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Staining Solution Preparation

Tissue Staining Protocol

1. Dissolve 50mg Sudan Red 7B
in 25mL PEG-300

2. Incubate at 90°C for 1 hour

3. Cool to Room Temperature

4. Add 25mL of 90% Glycerol

5. Mix and Store at Room Temp

2. Soak Tissue in Staining
Solution (1hr - overnight)

Use Solution

1. Prepare Fresh Plant
Tissue Sections 3. Rinse with Water 4. Mount on Microscope Slide 5. Observe Under Microscope

Click to download full resolution via product page

Caption: Workflow for Sudan Red 7B lipid staining in plant tissue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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